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Introduction
Viroallosecurinine is a tetracyclic alkaloid belonging to the Securinega family of natural

products.[1] It is a stereoisomer of securinine and is primarily isolated from plants of the

Flueggea genus, such as Flueggea suffruticosa and Flueggea virosa.[1][2] This compound has

garnered significant interest within the scientific community due to its notable biological

activities, including cytotoxic and antibacterial properties.[1][2][3] This technical guide provides

a detailed overview of the physical and chemical properties of viroallosecurinine,

experimental protocols for its study, and insights into its mechanism of action.

Physical and Chemical Properties
Viroallosecurinine is a yellow, solid powder.[2] Its core structure features a complex, rigid

tetracyclic framework.

General and Spectroscopic Properties
The fundamental physical and chemical properties of viroallosecurinine are summarized in

the tables below. It is important to note that while some experimental data is available, certain

properties such as boiling point and density are currently based on predicted values.

Table 1: General Physical and Chemical Properties of Viroallosecurinine
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Property Value Source

Molecular Formula C₁₃H₁₅NO₂ [2]

Molecular Weight 217.26 g/mol [2]

Melting Point
145-147 °C (from hexane-

acetone)
[2]

Boiling Point 459.0 ± 45.0 °C (Predicted) [2]

Density 1.30 ± 0.1 g/cm³ (Predicted) [2]

Appearance
Light yellow to yellow solid

powder
[2]

pKa 8.29 ± 0.20 (Predicted) [2]

Table 2: Solubility of Viroallosecurinine

Solvent Solubility Notes Source

DMSO
22.5 mg/mL (103.56

mM)

Sonication is

recommended to aid

dissolution.

[4]

Methanol Soluble
Quantitative data not

available.
[2]

Ethanol Soluble
Quantitative data not

available.
[2]

Table 3: Spectroscopic Data Identifiers for Viroallosecurinine
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Spectroscopic Data Identifier/Description Source

IUPAC Name

(1R,2R,8R)-14-oxa-7-

azatetracyclo[6.6.1.0¹,¹¹.0²,⁷]pe

ntadeca-9,11-dien-13-one

PubChem

SMILES

C1CCN2--INVALID-LINK--

[C@@]34C[C@@H]2C=CC3=

CC(=O)O4

PubChem

InChIKey
SWZMSZQQJRKFBP-

DMDPSCGWSA-N
PubChem

Spectral Data Analysis
Detailed spectral analysis is crucial for the structural elucidation and characterization of

viroallosecurinine. While complete assigned spectra are not readily available in the public

domain, the following provides an overview of expected spectral features.

¹H and ¹³C NMR Spectroscopy: The proton and carbon NMR spectra of viroallosecurinine
would be complex due to its tetracyclic structure and multiple stereocenters. The ¹H NMR

spectrum would show signals in the aliphatic, olefinic, and methine regions. The ¹³C NMR

spectrum would display 13 distinct signals corresponding to each carbon atom in the molecule,

including a characteristic signal for the lactone carbonyl group.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum of viroallosecurinine is

expected to show characteristic absorption bands for its functional groups. Key peaks would

include:

C=O stretch (lactone): around 1750-1770 cm⁻¹

C=C stretch (alkene): around 1600-1680 cm⁻¹

C-O stretch: in the range of 1000-1300 cm⁻¹

C-N stretch: around 1020-1250 cm⁻¹

C-H stretch (sp² and sp³): just above and below 3000 cm⁻¹, respectively.
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Mass Spectrometry (MS): The mass spectrum of viroallosecurinine would show a molecular

ion peak [M]⁺ at m/z 217. The fragmentation pattern would be complex, reflecting the stability

of the tetracyclic ring system. Common fragmentation pathways would likely involve the loss of

small neutral molecules such as CO, CO₂, and ethylene from the lactone and piperidine rings.

Experimental Protocols
Isolation and Purification of Viroallosecurinine
Viroallosecurinine is naturally found in plants of the Flueggea genus. A general protocol for its

isolation and purification is outlined below. It should be noted that specific details may need to

be optimized based on the plant material and available equipment.

Experimental Workflow for Viroallosecurinine Isolation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1212478?utm_src=pdf-body
https://www.benchchem.com/product/b1212478?utm_src=pdf-body
https://www.benchchem.com/product/b1212478?utm_src=pdf-body
https://www.benchchem.com/product/b1212478?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried and powdered plant material
(e.g., Flueggea suffruticosa)

Maceration with a solvent
(e.g., Methanol or Ethanol)

Filtration to remove solid residue

Concentration of the filtrate
under reduced pressure

Acid-base partitioning
to separate alkaloids

Crude alkaloid extract

Column Chromatography
(e.g., Silica gel or Alumina)

Fraction Collection

TLC analysis to identify
viroallosecurinine-containing fractions

Pooling of positive fractions

Further purification by
preparative HPLC

Pure Viroallosecurinine

Structural Characterization
(NMR, MS, FT-IR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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